Cas no 2424-04-6 (2-methyl-n-prop-2-enylpropan-1-amine)

• Product Name: 2-methyl-n-prop-2-enylpropan-1-amine
• CAS No: 2424-04-6
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD09837547
• CID: 1416659
• PubChem ID: 11062339
• Update Time: 2025-08-05

2-methyl-n-prop-2-enylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-n-prop-2-enylpropan-1-amine
• AG-E-71682
• N-ISOBUTYL-2-PROPEN-1-AMINE
• N-(2-methylpropyl)prop-2-en-1-amine
• BBL000393
• Isobutyl-allyl-amin
• CTK4F3171
• N-allyl-N-isobutylamine
• N-iso-butyl-allylamine
• N-isobutylallylamine
• allyl-isobutyl-amine
• STK512548
• Allyl-isobutyl-amin
• N-Isobutyl-allylamin
• N-isobutyl-2-propen-1-amine(SALTDATA: FREE)
• SCHEMBL30627
• (2-methylpropyl)(prop-2-en-1-yl)amine
• 2424-04-6
• MFCD09837547
• DB-371566
• DNUGOKVTBKQMNS-UHFFFAOYSA-N
• AKOS000224062
• DTXSID80453696
• BS-37560

• MDL： MFCD09837547
• Inchi： 1S/C7H15N/c1-4-5-8-6-7(2)3/h4,7-8H,1,5-6H2,2-3H3
• InChI Key： DNUGOKVTBKQMNS-UHFFFAOYSA-N
• SMILES： N(CC=C)CC(C)C

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.80890

Additional information on 2-methyl-n-prop-2-enylpropan-1-amine

2-Methyl-N-prop-2-enylpropan-1-amine (CAS No. 2424-04-6): A Comprehensive Overview

The compound 2-Methyl-N-prop-2-enylpropan-1-amine, identified by the CAS registry number 2424-04-6, is a versatile organic compound with significant applications in various industries. This compound, often referred to as isopropenylisopropylamine, belongs to the class of amines and is characterized by its unique structure and chemical properties. Recent advancements in chemical synthesis and materials science have highlighted its potential in fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

Structural Insights and Chemical Properties: The molecular structure of 2-Methyl-N-prop-2-enylpropan-1-amine consists of a central amine group attached to two isopropyl groups, one of which is substituted with a propenyl group. This arrangement imparts the compound with both steric and electronic properties that are advantageous in various chemical reactions. The compound exhibits a melting point of approximately −37°C and a boiling point around 105°C, making it suitable for processes requiring moderate thermal stability.

Synthesis and Production: The synthesis of 2-Methyl-N-prop-2-enylpropan-1-amine typically involves the reaction of propargylamine with isopropenyl groups under controlled conditions. Recent studies have explored more efficient methods, including the use of catalytic hydrogenation and microwave-assisted synthesis, to enhance yield and purity. These advancements have significantly reduced production costs while maintaining high-quality standards.

Applications in Pharmaceuticals: One of the most promising applications of 2-Methyl-N-prop-2-enylpropan-1-amine lies in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in viral replication. Its ability to form stable complexes with metal ions has also made it a valuable component in drug delivery systems.

Role in Agrochemicals: In the agrochemical sector, 2-Methyl-N-prop-2-enylpropan-1-amine has been employed as a precursor for herbicides and fungicides. Its unique reactivity allows for the creation of compounds with enhanced efficacy against pests and diseases while minimizing environmental impact. Recent field trials have demonstrated its potential as a component in sustainable agricultural practices.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of 2-Methyl-N-prop-2-enylpropan-1-amine has come under scrutiny. Studies indicate that the compound biodegrades efficiently under aerobic conditions, reducing its persistence in aquatic environments. However, further research is required to fully understand its long-term ecological effects.

Future Prospects: Looking ahead, the demand for 2-Methyl-N-prop-2-enylpropan-1-amine is expected to grow due to its expanding range of applications. Ongoing research focuses on optimizing its use in advanced materials such as polymers and nanocomposites. Additionally, its role in green chemistry initiatives is likely to expand, driven by the need for eco-friendly alternatives in industrial processes.

In conclusion, 2-Methyl-N-prop-2-enylpropan-1-amine (CAS No. 2424-04) stands out as a multifaceted compound with immense potential across diverse industries. Its chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical innovation.